Cas no 100500-10-5 (4,7-Phenanthroline, 3,8-dichloro-)

• Product Name: 4,7-Phenanthroline, 3,8-dichloro-
• CAS No: 100500-10-5
• MF: C₁₂H₆Cl₂N₂
• MW: 249.095440387726
• CID: 1128133
• PubChem ID: 13403483
• Update Time: 2025-04-20

4,7-Phenanthroline, 3,8-dichloro- Chemical and Physical Properties

Names and Identifiers

• 4,7-Phenanthroline, 3,8-dichloro-
• 3,8-dichloro-4,7-phenanthroline
• 100500-10-5
• DTXSID80539666

• Inchi： 1S/C12H6Cl2N2/c13-11-5-1-7-8-2-6-12(14)16-10(8)4-3-9(7)15-11/h1-6H
• InChI Key： RHYOPHSCZQOANB-UHFFFAOYSA-N
• SMILES： ClC1=CC=C2C(C=CC3=C2C=CC(=N3)Cl)=N1

Computed Properties

• Exact Mass: 247.99098
• Monoisotopic Mass: 247.9908036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• PSA: 25.78
• LogP: 4.08980